[1-[2-(Dimethylamino)ethoxy-hydroxyphosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] octadec-9-enoate

• CAS RN: 1490-20-6
• Molecular Formula: C41H81NO8P *
• Molecular Weight: 747.057501
• IUPAC Name: [1-[2-(dimethylamino)ethoxy-hydroxyphosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] octadec-9-enoate
• InChI: InChI=1S/C41H80NO8P/c1-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-41(44)50-39(38-49-51(45,46)48-36-35-42(3)4)37-47-40(43)33-31-29-27-25-23-21-18-16-14-12-10-8-6-2/h19-20,39H,5-18,21-38H2,1-4H3,(H,45,46)
• InChI Key: ZSVMWQMKUKDZTH-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)(O)OCCN(C)C)OC(=O)CCCCCCC/C=C\CCCCCCCC
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN(C)C)OC(=O)CCCCCCCC=CCCCCCCCC
• physical_description: Solid

Description

[1-[2-(Dimethylamino)ethoxy-hydroxyphosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] octadec-9-enoate, commonly known as DMOAP, is a phospholipid derivative that has gained attention in the scientific community due to its unique properties and potential applications. DMOAP is a versatile compound that can be synthesized using various methods and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Structural Insights and Crystallography

Research has delved into the structural characterization and crystallography of compounds with similar complex structures. For instance, the analysis of the crystal structure of ethyl (2E)-3-(dimethylamino)-2-(3-methoxyquinoxalin-2-yl)propen-2-enoate revealed significant insights into molecular interactions like hydrogen bonds and π–π stacking, contributing to understanding the three-dimensional arrangement and potential chemical reactivity of such compounds (Abad et al., 2020).

Synthesis and Modification of Complex Molecules

The synthesis and modification of complex molecules similar to the one have been a significant focus of scientific research. For instance, studies on the direct esterification of fatty acids with phenylalkanols using dicyclohexylcarbodiimide revealed a method of synthesizing esters from fatty acids and alcohols at room temperature, providing a pathway that could be analogous to the synthesis or modification of the mentioned compound (Rauf & Parveen, 2004).

Medicinal Applications

Although explicit medicinal applications of the exact compound were not found, research on structurally similar compounds has highlighted potential medicinal applications. For instance, studies on the effective antimalarial activities of α-Hydroxy Diynes isolated from Ongokea gore suggest that structurally complex esters could have significant biological activities (Ntumba et al., 2018).

Chemical Synthesis and Characterization

Chemical synthesis and characterization form the backbone of understanding and utilizing complex molecules. Research into the preparation, characterization, and antimicrobial activity of fatty alkenoates, for instance, sheds light on the methods and implications of synthesizing such compounds, which could be relevant for the compound (Rauf & Parveen, 2005).